5-(4-fluorophenyl)-N-(pyridin-3-yl)oxazole-2-carboxamide

• IUPAC Name: 5-(4-fluorophenyl)-N-pyridin-3-yl-1,3-oxazole-2-carboxamide
• InChI: InChI=1S/C15H10FN3O2/c16-11-5-3-10(4-6-11)13-9-18-15(21-13)14(20)19-12-2-1-7-17-8-12/h1-9H,(H,19,20)
• InChI Key: PFVSZPCEPUNOJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC(=O)C2=NC=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C15H10FN3O2
• Molecular Weight: 283.26 g/mol

Description

5-(4-fluorophenyl)-N-(pyridin-3-yl)oxazole-2-carboxamide, also known as PFOB, is a synthetic compound that has been used in scientific research for its potential therapeutic properties. PFOB belongs to the class of oxazole compounds, which are known for their biological activities.

Scientific Research Applications

Heterocyclic Compounds in Drug Discovery

Heterocyclic compounds, such as oxazoles and pyrimidines, are pivotal in drug discovery due to their diverse pharmacological properties. Research on these compounds spans from their synthetic methodologies to their applications in treating various diseases. For example, oxazole derivatives exhibit a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects. The importance of these compounds is underscored by their incorporation into molecules designed for the treatment of specific conditions, highlighting the role of structural modification in enhancing biological activity and therapeutic potential (Kaur et al., 2018).

Fluorinated Compounds in Medicinal Chemistry

Fluorinated compounds, such as fluorinated pyrimidines, have made significant contributions to cancer treatment. The synthesis and application of these compounds, including their role in inhibiting key biological processes within cancer cells, have been a focal point of research. This includes the exploration of fluorinated pyrimidines' effects on RNA and DNA, providing valuable insights into their mechanism of action and enhancing the precision of cancer therapy (Gmeiner, 2020).

Antifungal Applications

Compounds like flucytosine, which undergo transformation within fungal cells to inhibit RNA and DNA synthesis, demonstrate the critical role of chemical modification in drug development. The use of such compounds, either alone or in combination with other antifungal agents, illustrates the strategic approach to overcoming resistance and enhancing treatment efficacy for systemic mycoses (Vermes et al., 2000).

Neuroprotective Agents

The structural modification of compounds like phenylpiracetam to improve pharmacological profiles for CNS applications showcases the importance of stereochemistry in drug design. These modifications aim to enhance memory processes and cognitive function, highlighting the ongoing efforts to discover effective treatments for neurological disorders (Veinberg et al., 2015).